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Compound of Interest

Compound Name: 3-Cyanopropyitriethoxysilane

Cat. No.: B086997

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Cyanopropyltriethoxysilane (CPTES), CAS 1067-47-6, is a versatile organosilane coupling
agent and surface modifier. Its unique bifunctional structure, featuring a reactive triethoxysilyl
group and a polar cyanopropyl group, allows it to bridge organic and inorganic materials,
imparting novel properties to the materials it modifies. This guide provides a comprehensive
overview of its chemical and physical properties, synthesis, reactivity, and applications, with a
focus on technical details relevant to research and development.

Physicochemical Properties

3-Cyanopropyltriethoxysilane is a colorless to light straw-colored liquid with a mild odor.[1] It
is soluble in common organic solvents.[2] The triethoxysilyl group is susceptible to hydrolysis,
and the compound is therefore moisture-sensitive.[1][3]

Table 1: Physicochemical Properties of 3-Cyanopropyltriethoxysilane
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Property Value Reference(s)
CAS Number 1067-47-6 [2]

Molecular Formula C10H21NOsSi [2]

Molecular Weight 231.37 g/mol [1]
Appearance Clear, colorless to straw liquid [1112]

Odor Mild [1]

Boiling Point 100-101 °C at 6 mmHg [4]

Density 0.966 g/mL at 25 °C [4]

Refractive Index (n2°/D)

1.417

[4]

Flash Point

98 °C (208.4 °F) - closed cup

[4]

Solubility

Soluble in organic solvents;

reacts with water.

[1](2]

Table 2: Chemical Identifiers for 3-Cyanopropyltriethoxysilane

Identifier Value Reference(s)

IUPAC Name 4-(triethoxysilyl)butanenitrile [1]
(3-Cyanopropyl)triethoxysilane,

Synonyms y-Cyanopropyltriethoxysilane, [2]
4-(Triethoxysilyl)butyronitrile
INChl=1S/C10H21NO3Si/c1-4-

InChl 12-15(13-5-2,14-6-3)10-8-7-9-  [4]
11/h4-8,10H2,1-3H3
CCO--INVALID-LINK--

SMILES [4]
(oceyocc

Synthesis
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The primary industrial synthesis of 3-Cyanopropyltriethoxysilane is achieved through the
hydrosilylation of allyl cyanide with triethoxysilane. This reaction involves the addition of the Si-
H bond across the carbon-carbon double bond of allyl cyanide, typically catalyzed by a
platinum-based catalyst, such as Karstedt's catalyst.[5]

Reaction Scheme

The overall reaction is as follows:

CH2=CHCH2CN + HSi(OCH2CHs)s --(Pt catalyst)--> NCCH2CH2CH2Si(OCH2CHs)s

4 )

Reactants

Allyl Cyanide
CH2=CHCH2CN

Pt Catalyst Hydrosilylation > 3-Cyanopropyltriethoxysilane
(e.g., Karstedt's) NC(CH2)3Si(OEt)s

Triethoxysilane
HSi(OEt)s

Click to download full resolution via product page

Caption: Hydrosilylation of allyl cyanide with triethoxysilane.

Experimental Protocol: General Procedure for
Hydrosilylation

o Materials:

o

Allyl cyanide

[¢]

Triethoxysilane

[¢]

Karstedt's catalyst (or other suitable platinum catalyst)

o

Anhydrous toluene (or other suitable solvent)
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o Inert gas (Nitrogen or Argon)

e Procedure:

o Areaction flask equipped with a magnetic stirrer, reflux condenser, dropping funnel, and
an inert gas inlet is charged with triethoxysilane and a catalytic amount of Karstedt's
catalyst dissolved in anhydrous toluene.

o The reaction mixture is heated to the desired temperature (typically 60-80 °C).

o Allyl cyanide is added dropwise from the dropping funnel to the reaction mixture under
vigorous stirring. The addition rate should be controlled to maintain the reaction
temperature.

o After the addition is complete, the reaction mixture is stirred at the same temperature for
several hours to ensure complete conversion. The progress of the reaction can be
monitored by techniques such as Gas Chromatography (GC) or *H NMR spectroscopy by
observing the disappearance of the Si-H proton signal.

o Upon completion, the reaction mixture is cooled to room temperature.

o The product is purified by fractional distillation under reduced pressure to remove the
solvent and any unreacted starting materials.

Reactivity and Signaling Pathways

The reactivity of 3-Cyanopropyltriethoxysilane is dominated by the two functional groups: the
triethoxysilyl group and the cyanopropyl group.

Hydrolysis and Condensation of the Triethoxysilyl
Group

The triethoxysilyl group readily undergoes hydrolysis in the presence of water to form silanol
groups (-Si-OH). These silanol groups are highly reactive and can condense with other silanol
groups or with hydroxyl groups on the surface of inorganic substrates to form stable siloxane
bonds (-Si-O-Si- or -Si-O-Substrate). This process is the basis for its use as a coupling agent
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and for surface modification. The hydrolysis and condensation reactions can be catalyzed by
both acids and bases.

+ 3H20 Condensation

R-Si(OEt)3 - 3EtOH R-Si(OH)s - H20 ) ) Further Condensation o )
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 3-
Cyanopropyltriethoxysilane (CAS 1067-47-6)]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b086997#3-cyanopropyltriethoxysilane-cas-1067-
47-6-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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